Cas no 22614-94-4 (7-Chloroquinoline 1-oxide)

7-Chloroquinoline 1-oxide structure
7-Chloroquinoline 1-oxide structure
Product Name:7-Chloroquinoline 1-oxide
CAS No:22614-94-4
MF:C9H6ClNO
MW:179.603041172028
CID:1082991
PubChem ID:12378926
Update Time:2025-04-20

7-Chloroquinoline 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 7-Chloroquinoline 1-oxide
    • AKOS022177976
    • SCHEMBL2088214
    • 22614-94-4
    • DB-359846
    • Inchi: 1S/C9H6ClNO/c10-8-4-3-7-2-1-5-11(12)9(7)6-8/h1-6H
    • InChI Key: TUGSLSNIIWCMMV-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=CC=C[N+](=C2C=1)[O-]

Computed Properties

  • Exact Mass: 179.0137915g/mol
  • Monoisotopic Mass: 179.0137915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 25.5Ų
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